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This in-depth guide provides a comprehensive overview of Zanamivir-13C,15N2, an
isotopically labeled form of the antiviral drug Zanamivir. Designed for researchers, scientists,
and professionals in drug development, this document delves into the core chemical identifiers,
synthesis, characterization, and applications of this critical internal standard.

Introduction to Zanamivir and the Significance of
Isotopic Labeling

Zanamivir is a potent and selective inhibitor of the neuraminidase enzyme of the influenza
virus, playing a crucial role in preventing the release of new virus particles from infected cells
and thereby halting the spread of infection.[1][2] It is effective against both influenza A and B
viruses.[3] The mechanism of action involves mimicking the natural substrate of
neuraminidase, sialic acid, and binding to the enzyme's active site with high affinity.[4]

The introduction of stable isotopes, such as Carbon-13 (3C) and Nitrogen-15 (*°N), into the
Zanamivir molecule to create Zanamivir-13C,15N2, provides a powerful tool for analytical and
research purposes. This isotopically labeled analog is chemically identical to Zanamivir but
possesses a distinct mass. This property makes it an ideal internal standard for quantitative
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analysis, particularly in complex biological matrices, using techniques like gas chromatography-
mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[5] The
co-elution of the labeled standard with the unlabeled analyte allows for precise and accurate
quantification by correcting for variations in sample preparation and instrument response.[6]

Core Chemical Identifiers

A clear and unambiguous identification of a chemical entity is paramount in scientific research.
The following table summarizes the key chemical identifiers for Zanamivir-13C,15N2.

Identifier Value Source
CAS Number 1276528-62-1 [71[8]
Molecular Formula C11[:3C]H20N2[*>*N]207 [9]
Molecular Weight 335.29 g/mol [7]
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Synthesis and Purification: A Conceptual Workflow

While a detailed, publicly available synthesis protocol specifically for Zanamivir-13C,15N2 is
scarce, the synthetic route can be logically derived from the established synthesis of unlabeled
Zanamivir. The key modification lies in the introduction of the 13C and >N isotopes at the
guanidino functional group.

The synthesis of Zanamivir typically starts from N-acetylneuraminic acid (Neu5Ac). A plausible
synthetic strategy for the labeled analog would involve the use of a guanidinylating agent
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containing the 13C and *°N isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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